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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Executive Summary
N-myristoyltransferase (NMT) is a monomeric enzyme essential for eukaryotic survival,

catalyzing the irreversible transfer of myristate (C14:[1][2][3][4][5]0) from Myristoyl-CoA to the

N-terminal Glycine of target proteins.[1][2][3][4][5][6][7] This modification is critical for

membrane anchoring, protein stability, and signal transduction (e.g., Src kinases, G-proteins).

In drug discovery—particularly for antifungal (e.g., C. albicans) and antimalarial (e.g., P.

falciparum) therapeutics—NMT is a validated target. While Myristanilide (N-myristoylaniline) is

not a physiological substrate, its structural motif (an aryl-amide lipid tail) is frequently utilized in

Structure-Activity Relationship (SAR) studies to design peptidomimetic inhibitors that occupy

the peptide-binding groove.

This guide details the Continuous Fluorometric CPM Assay, the industry standard for

measuring NMT activity and screening inhibitors, and provides a structural framework for

understanding anilide-based inhibition.

Mechanistic Insight: The NMT Reaction Cycle
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NMT operates via an Ordered Bi-Bi Mechanism. Understanding this causality is vital for

designing correct pre-incubation steps in your protocol.

Apo-Enzyme Binding: NMT first binds Myristoyl-CoA, inducing a conformational change

(opening the peptide binding pocket).[7]

Peptide Binding: The Glycyl-peptide substrate binds only after Myristoyl-CoA.

Catalysis: The myristoyl group is transferred to the N-terminal amine of the glycine.[1][2][3][4]

[5][6]

Product Release: CoA is released first, followed by the Myristoylated peptide.

Visualization: NMT Ordered Bi-Bi Mechanism
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Caption: Ordered Bi-Bi mechanism of NMT. Myristoyl-CoA binding is the prerequisite for

peptide substrate recognition.

Structural Context: Myristanilide and Inhibitors
Why does "Myristanilide" appear in NMT literature?

Peptidomimetics: High-affinity NMT inhibitors often replace the Gly-peptide backbone with a

rigid scaffold. Benzothiazoles and Anilides (e.g., N-phenyl derivatives) mimic the hydrophobic

contacts of the substrate's N-terminal residues without being turnover substrates.
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Lipase Distinction: Simple Myristoyl-p-nitroanilide is a standard substrate for Lipases and

Esterases, not NMT. Confusing these enzymes is a common pitfall in assay selection.

Feature
NMT Substrate

(Physiological)
Myristanilide (Synthetic)

Structure Myristoyl-Gly-X-X-X... Myristoyl-NH-Phenyl

Recognition
Highly specific for N-terminal

Glycine

Lacks Glycine; Steric clash in

catalytic pocket

Role in Assay
Turnover Substrate (Activity

Measurement)

Inhibitor Scaffold / Negative

Control

Detection
CoA Release / Mass Spec /

Radiolabel

N/A (No cleavage/transfer by

NMT)

Protocol: Continuous Fluorometric CPM Assay
This protocol is the Gold Standard for kinetic characterization (

,

) and

determination. It relies on the reaction of CPM (7-diethylamino-3-(4-maleimidophenyl)-4-
methylcoumarin) with the thiol group of Coenzyme A (CoA-SH) released during the reaction.

Advantages:

Real-time monitoring: No need for stopping the reaction.

Non-radioactive: Safer and cheaper than

-myristate assays.

High Sensitivity: Detects low nM concentrations of CoA.

Materials
Enzyme: Recombinant NMT (Human NMT1/2, C. albicans NMT, or P. falciparum NMT).
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Substrate 1: Myristoyl-CoA (Lithium salt, typically 10-50 µM final).

Substrate 2: Synthetic Peptide (e.g., Gly-Ser-Asn-Lys-Ser-Lys-Pro-Lys derived from Src

kinase).

Note: Ensure the peptide has an N-terminal Glycine.[2][3][4][6][7]

Detection Reagent: CPM (Stock 5 mM in DMSO).

Assay Buffer: 50 mM Tris-HCl (pH 8.0), 0.5 mM EDTA, 0.1% Triton X-100.

Critical: Avoid DTT or

-mercaptoethanol (they react with CPM).

Step-by-Step Workflow
Step 1: Reagent Preparation

CPM Working Solution: Dilute CPM stock to 50 µM in Assay Buffer. Keep in dark (light

sensitive).

Peptide Substrate: Dissolve in water/buffer to 1 mM stock.

Myristoyl-CoA: Dissolve in water to 200 µM stock. Keep on ice.

Step 2: Plate Setup (96-well Black Plate)
Design the plate to include:

Blank: Buffer + Myr-CoA + CPM (No Enzyme).

Substrate Control: Buffer + Enzyme + CPM (No Peptide).

Test Wells: Buffer + Enzyme + Myr-CoA + Peptide + CPM.

Step 3: Pre-Incubation (The "Ordered" Step)
Add Enzyme (final conc. 10-50 nM) to the wells.

Add Myristoyl-CoA (final conc. saturating, e.g., 10 µM).
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Add CPM (final conc. 10-20 µM).

Incubate for 10 minutes at 25°C.

Why? This allows the Binary Complex (Enzyme:Myr-CoA) to form and stabilizes the

background fluorescence of CPM.

Step 4: Reaction Initiation
Add Peptide Substrate (start with 10 µM or vary for

determination) to initiate the reaction.

Total reaction volume: typically 100 µL.

Step 5: Kinetic Measurement
Instrument: Fluorescence Microplate Reader.

Settings: Excitation

nm; Emission

nm.

Duration: Read every 30-60 seconds for 20-30 minutes.

Data Analysis
Slope Calculation: Calculate the slope (RFU/min) of the linear portion of the curve.

Background Subtraction: Subtract the slope of the "No Peptide" control.

Standard Curve: Generate a CoA standard curve (0 - 10 µM CoA) reacted with CPM to

convert RFU/min to

.

Michaelis-Menten: Plot Velocity (
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) vs. [Peptide] to determine

and

.

Experimental Workflow Diagram
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Caption: Workflow for the CPM Fluorescence Assay. Note the critical pre-incubation step to

form the binary complex.
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Troubleshooting & Critical Parameters
Issue Probable Cause Corrective Action

High Background

Fluorescence

Free thiols in buffer

(DTT/BME)

Use TCEP or remove reducing

agents. CPM reacts with any

thiol.

Non-Linear Kinetics
Substrate depletion or Enzyme

instability

Reduce Enzyme

concentration; Ensure <10%

substrate conversion.

No Activity
Peptide lacks N-terminal

Glycine

Verify peptide sequence. NMT

is absolutely specific for N-Gly.

Inhibition by "Myristanilide" Compound aggregation

If testing anilide inhibitors, add

0.01% Triton X-100 to prevent

promiscuous aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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